Cas no 823227-48-1 (Benzonitrile, 2-[[2-[(4-cyanophenyl)ethynyl]phenyl]ethynyl]-)
823227-48-1 structure
Product Name:Benzonitrile, 2-[[2-[(4-cyanophenyl)ethynyl]phenyl]ethynyl]-
CAS No:823227-48-1
MF:C24H12N2
MW:328.365485191345
CID:694158
PubChem ID:71419216
Update Time:2025-04-19
Benzonitrile, 2-[[2-[(4-cyanophenyl)ethynyl]phenyl]ethynyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzonitrile, 2-[[2-[(4-cyanophenyl)ethynyl]phenyl]ethynyl]-
- 2-[2-[2-[2-(4-cyanophenyl)ethynyl]phenyl]ethynyl]benzonitrile
- DTXSID20838483
- 823227-48-1
- 2-({2-[(4-Cyanophenyl)ethynyl]phenyl}ethynyl)benzonitrile
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- Inchi: 1S/C24H12N2/c25-17-20-11-9-19(10-12-20)13-14-21-5-1-2-6-22(21)15-16-23-7-3-4-8-24(23)18-26/h1-12H
- InChI Key: FBWSXQAJTSDIEW-UHFFFAOYSA-N
- SMILES: N#CC1C=CC=CC=1C#CC1=CC=CC=C1C#CC1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 328.100048391g/mol
- Monoisotopic Mass: 328.100048391g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 710
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 47.6Ų
Benzonitrile, 2-[[2-[(4-cyanophenyl)ethynyl]phenyl]ethynyl]- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
823227-48-1 (Benzonitrile, 2-[[2-[(4-cyanophenyl)ethynyl]phenyl]ethynyl]-) Related Products
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